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Compound of Interest

Compound Name:
2-(4-

Hydroxyphenoxy)propanamide

Cat. No.: B3339853 Get Quote

A Note on Nomenclature: This technical guide focuses on the chemical compound 2-(4-

Hydroxyphenoxy)propanoic Acid. While the initial query requested information on "2-(4-
Hydroxyphenoxy)propanamide" (CAS Number: 127437-43-8), a thorough literature search

reveals a significant lack of in-depth technical data, experimental protocols, and biological

pathway information for this specific amide. In contrast, the corresponding carboxylic acid, 2-(4-

hydroxyphenoxy)propanoic acid, is a well-documented and industrially significant compound. It

is a key intermediate in the synthesis of numerous herbicides.[1][2][3][4][5] This guide provides

comprehensive information on 2-(4-hydroxyphenoxy)propanoic acid, which is likely the

compound of greater interest to researchers, scientists, and drug development professionals.

Chemical Identity and Properties
2-(4-Hydroxyphenoxy)propanoic acid is a chemical compound that exists as a racemic mixture

and as individual enantiomers. The (R)-enantiomer, in particular, is a crucial chiral intermediate

in the production of aryloxyphenoxypropionate herbicides.[4][6]
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Identifier Information Reference

IUPAC Name

2-(4-

hydroxyphenoxy)propanoic

acid

[7][8]

CAS Number 67648-61-7 (racemic) [8]

94050-90-5 ((R)-enantiomer) [7][9][10]

Molecular Formula C₉H₁₀O₄ [7][10]

Molecular Weight 182.17 g/mol [7][8][10]

Melting Point 145-148 °C [9]

Synthesis and Production
The synthesis of 2-(4-hydroxyphenoxy)propanoic acid is a critical process for the agrochemical

industry. Both chemical and biological methods have been developed for its production.

Chemical Synthesis
A common chemical synthesis route involves the reaction of hydroquinone with an S-2-

halopropanoic acid in the presence of a base.[5] Challenges in chemical synthesis include

preventing over-alkylation of hydroquinone and the formation of colored by-products from the

oxidation of hydroquinone.[5]

Experimental Protocol: Synthesis of 2-(4-hydroxyphenoxy)propanoic acid

A patented method for the synthesis of 2-[4-(hydroxyphenoxy)]propionic acid involves the

following steps:

Protection of Hydroquinone: Hydroquinone is first reacted with a protecting group to prevent

the formation of di-ethers.

Reaction with Ethyl Lactate Derivative: The protected hydroquinone is then reacted with an

ethyl lactate derivative.
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Deprotection and Hydrolysis: The protecting group is removed, and the ester is hydrolyzed to

yield 2-[4-(hydroxyphenoxy)]propionic acid.[1]

This method is described as having the advantages of mild reaction conditions, short reaction

times, simple post-treatment, high yield, and low production cost, making it suitable for

industrial applications.[1]

Biocatalytic Production
An alternative, environmentally friendly approach to producing (R)-2-(4-

hydroxyphenoxy)propanoic acid is through the regioselective hydroxylation of (R)-2-

phenoxypropionic acid by microorganisms. The fungus Beauveria bassiana has been identified

as an effective biocatalyst for this transformation.[3][4][6]

Experimental Protocol: Microbial Production of (R)-2-(4-hydroxyphenoxy)propanoic acid

Cultivation of Beauveria bassiana: The fungus is cultivated in a suitable fermentation

medium.

Substrate Addition: (R)-2-phenoxypropionic acid is added to the culture.

Biotransformation: The fungus hydroxylates the substrate at the C-4 position of the phenyl

ring.

Extraction and Purification: The product, (R)-2-(4-hydroxyphenoxy)propanoic acid, is

extracted from the fermentation broth and purified.[4][6]

Optimization of the culture medium and fermentation conditions is crucial for maximizing the

yield of the desired product.[3][6]

Biological Activity and Applications
The primary application of 2-(4-hydroxyphenoxy)propanoic acid is as a key intermediate in the

synthesis of aryloxyphenoxypropionate herbicides.[4] These herbicides are widely used in

agriculture to control grassy weeds.

While there is limited direct research on the biological activities of 2-(4-

hydroxyphenoxy)propanoic acid itself, related phenolic and propanamide structures have been
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investigated for various pharmacological properties. For instance, propanamide-sulfonamide

conjugates have been studied as dual inhibitors of urease and cyclooxygenase-2.[11] Natural

flavonoids, which share some structural similarities, are known for their broad-spectrum

antibacterial activities.[12]

Signaling Pathways and Experimental Workflows
As 2-(4-hydroxyphenoxy)propanoic acid is primarily an intermediate, there is a lack of

information regarding its direct interaction with specific signaling pathways. However, we can

visualize the logical workflow for its production and subsequent use.

Logical Workflow for 2-(4-Hydroxyphenoxy)propanoic Acid
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Caption: Logical workflow for the synthesis and application of 2-(4-Hydroxyphenoxy)propanoic

Acid.

Conclusion
2-(4-Hydroxyphenoxy)propanoic acid is a compound of significant interest, primarily due to its

role as a precursor in the agrochemical industry. While the initially requested 2-(4-
Hydroxyphenoxy)propanamide is not well-documented, the extensive research on the

corresponding carboxylic acid provides a wealth of technical information for researchers and

scientists. The development of both chemical and biocatalytic synthesis methods highlights the

ongoing efforts to produce this key intermediate in an efficient and environmentally friendly

manner. Future research may explore potential biological activities of this compound beyond its

current application as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis method of 2-[4-(hydroxyphenoxy)] propionic acid - Eureka | Patsnap
[eureka.patsnap.com]

2. prepchem.com [prepchem.com]

3. Enhanced(R)-2-(4-Hydroxyphenoxy)Propionic Acid Production by Beauveria bassiana:
Optimization of Culture Medium and H2O2 Supplement under Static Cultivation - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Production Process Of Optically Pure 2 (4 Hydroxyphenoxy) Propionic [quickcompany.in]

6. researchgate.net [researchgate.net]

7. Hydroxyphenoxy propionic acid | C9H10O4 | CID 179741 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. 2-(4-Hydroxy-phenoxy)-propionic acid | C9H10O4 | CID 101182 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3339853?utm_src=pdf-body
https://www.benchchem.com/product/b3339853?utm_src=pdf-body
https://www.benchchem.com/product/b3339853?utm_src=pdf-custom-synthesis
https://eureka.patsnap.com/patent-CN102020554A
https://eureka.patsnap.com/patent-CN102020554A
https://prepchem.com/2-4-hydroxyphenoxy-propanoic-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9728401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9728401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9728401/
https://www.researchgate.net/publication/339829139_Production_of_R_-2-4-hydroxyphenoxy_propionic_acid_by_Beauveria_bassiana_ZJB16007_in_solid_state_fermentation_using_rice_bran
https://www.quickcompany.in/patents/production-process-of-optically-pure-2-4-hydroxyphenoxy-propionic-acid-compounds
https://www.researchgate.net/publication/382690801_Revealing_the_regulatory_impact_of_nutrient_on_the_production_of_R-2-4-Hydroxyphenoxypropanoic_acid_by_Beauveria_bassiana_biofilms_through_comparative_transcriptomics_analyse
https://pubchem.ncbi.nlm.nih.gov/compound/179741
https://pubchem.ncbi.nlm.nih.gov/compound/179741
https://pubchem.ncbi.nlm.nih.gov/compound/2-%284-hydroxyphenoxy%29propanoic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-%284-hydroxyphenoxy%29propanoic%20acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. (R)-2-(4-Hydroxyphenoxy)propanoic acid | CAS#:94050-90-5 | Chemsrc [chemsrc.com]

10. scbt.com [scbt.com]

11. Exploring the potential of propanamide-sulfonamide based drug conjugates as dual
inhibitors of urease and cyclooxygenase-2: biological and their in silico studies - PMC
[pmc.ncbi.nlm.nih.gov]

12. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-(4-
Hydroxyphenoxy)propanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3339853#2-4-hydroxyphenoxy-propanamide-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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